Cas no 2228505-39-1 (2-hydroxy-3-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid)

• Product Name: 2-hydroxy-3-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid
• CAS No: 2228505-39-1
• MF: C₁₃H₁₈O₄
• MW: 238.279624462128
• CID: 6129247
• PubChem ID: 165837604
• Update Time: 2025-10-22

2-hydroxy-3-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-3-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid
• 2228505-39-1
• EN300-1791664

• Inchi： 1S/C13H18O4/c1-8-5-6-9(7-10(8)17-4)13(2,3)11(14)12(15)16/h5-7,11,14H,1-4H3,(H,15,16)
• InChI Key： NWFKEURBLMKSQT-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C(C)(C)C1C=CC(C)=C(C=1)OC

Computed Properties

• Exact Mass: 238.12050905g/mol
• Monoisotopic Mass: 238.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-hydroxy-3-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid

2-Hydroxy-3-(3-Methoxy-4-Methylphenyl)-3-Methylbutanoic Acid: A Comprehensive Overview

The compound with CAS No 2228505-39-1, known as 2-hydroxy-3-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of organic acids and has garnered significant attention in recent years due to its unique properties and potential uses in various fields. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of 2-hydroxy-3-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid is composed of a butanoic acid backbone with a hydroxyl group at the second carbon and a substituted phenyl group at the third carbon. The phenyl group is further substituted with a methoxy group at the third position and a methyl group at the fourth position. This arrangement of functional groups imparts unique chemical properties to the molecule, making it versatile for various applications.

Recent studies have highlighted the importance of 2-hydroxy-3-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid in the field of pharmaceuticals. Researchers have explored its potential as a precursor for drug development, particularly in the synthesis of bioactive compounds with anti-inflammatory and antioxidant properties. The compound's ability to undergo various chemical transformations, such as esterification and amidation, has made it a valuable intermediate in drug design.

In addition to its pharmaceutical applications, CAS No 2228505-39-1 has also found utility in the food industry as a natural flavoring agent. Its aromatic profile, derived from the substituted phenyl group, contributes to its pleasant taste and odor, making it suitable for use in flavor formulations. Recent advancements in flavor chemistry have further enhanced its application potential by identifying new methods to stabilize its aroma compounds during processing.

The synthesis of 2-hydroxy-3-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid involves a multi-step process that typically begins with the preparation of the substituted phenol derivative. This is followed by alkylation or acylation steps to introduce the butanoic acid moiety. Researchers have recently developed more efficient synthetic routes that minimize side reactions and improve yield, making the production process more cost-effective.

From an environmental perspective, there has been growing interest in understanding the biodegradation pathways of CAS No 2228505-39-1. Studies have shown that under aerobic conditions, the compound undergoes microbial degradation through oxidative cleavage of its carbon-carbon bonds. This knowledge is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 2-hydroxy-3-(3-methoxy-4-methylphenyl)-3-methylbutanoic acid (CAS No 2228505-39-1) is a multifaceted compound with promising applications across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in modern chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both scientific and industrial domains.